Papaverine glycyrrhizinate

Specification

• CAS No.: 102395-75-5
• Molecular Formula: C42H62O16.C20H21NO4
• Molecular Weight: 1160.3 g/mol
• IUPAC Name: (2S,3S,4S,5R,6S)-6-[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-5-[(1R,2R,3S,4R,5S)-5-carboxy-2,3,4-trihydroxycyclohexyl]oxy-3,4-dihydroxyoxane-2-carboxylic acid;1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxyisoquinoline
• Standard InChI: InChI=1S/C43H64O15.C20H21NO4/c1-38(2)24-8-11-43(7)33(22(44)17-20-21-18-40(4,37(54)55)13-12-39(21,3)14-15-42(20,43)6)41(24,5)10-9-25(38)57-36-32(30(49)29(48)31(58-36)35(52)53)56-23-16-19(34(50)51)26(45)28(47)27(23)46;1-22-17-6-5-13(10-18(17)23-2)9-16-15-12-20(25-4)19(24-3)11-14(15)7-8-21-16/h17,19,21,23-33,36,45-49H,8-16,18H2,1-7H3,(H,50,51)(H,52,53)(H,54,55);5-8,10-12H,9H2,1-4H3/t19-,21-,23+,24-,25-,26+,27-,28-,29-,30-,31-,32+,33+,36-,39+,40-,41-,42+,43+;/m0./s1
• Standard InChI Key: AJVFRECHHYUSKO-FYSHDTCASA-N
• Isomeric SMILES: C[C@]12CC[C@](C[C@H]1C3=CC(=O)[C@@H]4[C@]5(CC[C@@H](C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)O[C@@H]6[C@@H]([C@H]([C@@H]([C@H](O6)C(=O)O)O)O)O[C@@H]7C[C@@H]([C@H]([C@@H]([C@H]7O)O)O)C(=O)O)C)(C)C(=O)O.COC1=C(C=C(C=C1)CC2=NC=CC3=CC(=C(C=C32)OC)OC)OC
• SMILES: CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)O)O)O)OC5CC(C(C(C5O)O)O)C(=O)O)C)C(=O)C=C6C3(CCC7(C6CC(CC7)(C)C(=O)O)C)C)C)C.COC1=C(C=C(C=C1)CC2=NC=CC3=CC(=C(C=C32)OC)OC)OC
• Canonical SMILES: CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)O)O)O)OC5CC(C(C(C5O)O)O)C(=O)O)C)C(=O)C=C6C3(CCC7(C6CC(CC7)(C)C(=O)O)C)C)C)C.COC1=C(C=C(C=C1)CC2=NC=CC3=CC(=C(C=C32)OC)OC)OC

Introduction

Chemical Structure and Properties

Molecular Structure

Papaverine glycyrrhizinate has the molecular formula C63H85NO19, representing the combination of papaverine and glycyrrhizic acid components. The structure consists of the isoquinoline alkaloid papaverine linked to glycyrrhizic acid. The compound can also be represented as C42H62O16.C20H21NO4, highlighting its composite nature. The chemical nomenclature includes the systematic name: (2S,3S,4S,5R,6S)-6-[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-5-[(1R,2R,3S,4R,5S)-5-carboxy-2,3,4-trihydroxycyclohexyl]oxy-3,4-dihydroxyoxane-2-carboxylic acid;1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxyisoquinoline.

Physical and Chemical Properties

Papaverine glycyrrhizinate possesses distinct physical and chemical properties that define its characteristics and potential applications. The compound has a molecular weight of 1160.3 g/mol as calculated by computational methods. Table 1 below summarizes the key physical and chemical properties of papaverine glycyrrhizinate.

Property	Value
Molecular Formula	C63H85NO19
Alternative Formula Notation	C42H62O16.C20H21NO4
Molecular Weight	1160.3 g/mol
CAS Registry Number	102395-75-5
Common Synonyms	Pavezan, Papaverina glicirrizinato
Physical State	Solid (inferred)
Typical Research Purity	95%

The compound combines the structural features of papaverine, which contains dimethoxy groups on its isoquinoline and benzyl rings, with the complex triterpene structure of glycyrrhizic acid. This combination creates a molecule with potentially unique physical and chemical behaviors relative to its component parts.

Research Applications

Analytical Methods

Research involving papaverine glycyrrhizinate requires specific analytical methods for accurate quantification and characterization. The compound can be analyzed using reversed-phase HPLC with C18 columns and gradient elution techniques. For pharmaceutical formulations, high-performance liquid chromatography (HPLC) with appropriate validation parameters is essential to ensure reproducibility and reliability in research applications.

Current Research Status

The current research landscape for papaverine glycyrrhizinate specifically is limited compared to studies on its individual components. Most available literature focuses on either papaverine or glycyrrhizin separately. This presents an opportunity for further investigation into the combined compound's properties and potential synergistic effects. The recent documentation of papaverine's potential to control SARS-CoV-2 by preventing its cytopathic effect suggests potential avenues for investigating whether papaverine glycyrrhizinate might share or enhance these properties.